molecular formula C10H16F2O2 B8473527 2-(4,4-Difluorocyclohexyl)-2-methylpropanoic acid

2-(4,4-Difluorocyclohexyl)-2-methylpropanoic acid

Cat. No.: B8473527
M. Wt: 206.23 g/mol
InChI Key: KSZNWACBRHMZEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4,4-Difluorocyclohexyl)-2-methylpropanoic acid is a useful research compound. Its molecular formula is C10H16F2O2 and its molecular weight is 206.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16F2O2

Molecular Weight

206.23 g/mol

IUPAC Name

2-(4,4-difluorocyclohexyl)-2-methylpropanoic acid

InChI

InChI=1S/C10H16F2O2/c1-9(2,8(13)14)7-3-5-10(11,12)6-4-7/h7H,3-6H2,1-2H3,(H,13,14)

InChI Key

KSZNWACBRHMZEF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1CCC(CC1)(F)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of Intermediate 232B (0.15 g, 0.640 mmol) in ethanol (2 mL) and water (1 mL) was added NaOH (0.256 g, 6.40 mmol) and the reaction mixture was stirred at 80° C. for 12 h. The reaction mixture was concentrated under reduced pressure and the residue was acidified with an aqueous solution of 1.5N HCl and extracted with EtOAc (2×20 mL) The combined organic layer was dried over Na2SO4, filtered and the filtrate concentrated to afford Intermediate 232C as a yellow solid (90 mg, 68%). 1H NMR (300 MHz, DMSO-d6) δ ppm 12.20 (br. s., 1H), 2.11-1.94 (m, 2H), 1.91-1.55 (m, 5H), 1.34-1.14 (m, 2H), 1.09-0.96 (m, 6H).
Name
Intermediate 232B
Quantity
0.15 g
Type
reactant
Reaction Step One
Name
Quantity
0.256 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Yield
68%

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